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Compound of Interest

Compound Name: 3-Iodobenzonitrile

Cat. No.: B1295488 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Iodobenzonitrile

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all laboratory chemicals is paramount. This guide provides

a detailed overview of the safety data and handling precautions for 3-Iodobenzonitrile (CAS

No: 69113-59-3), a compound often utilized in organic synthesis.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Iodobenzonitrile is presented

below. This data is essential for understanding its behavior under various laboratory conditions.

Property Value

Molecular Formula C₇H₄IN[1][2][3]

Molecular Weight 229.02 g/mol [1][3][4]

Appearance
White to light yellow to dark green

powder/crystal[4]

Melting Point 38-43 °C

Flash Point 110 °C (230 °F) - closed cup[5]

Solubility Soluble in Methanol[4]
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Hazard Identification and GHS Classification
3-Iodobenzonitrile is classified as a hazardous substance. The Globally Harmonized System

(GHS) classifications are summarized below, indicating significant health risks upon exposure.

Signal Word: Danger[1][4]

GHS Pictograms:

alt text

alt text

Hazard Statements (H-phrases):

Code Statement

H301 / H302 Toxic or harmful if swallowed[1]

H311 / H312 Toxic or harmful in contact with skin[1][6]

H315 Causes skin irritation[1][4][6]

H319 Causes serious eye irritation[1][4][6]

H331 / H332 Toxic or harmful if inhaled[4][6]

H335 May cause respiratory irritation[6]

Handling Precautions and Exposure Control
Adherence to strict safety protocols is mandatory when handling 3-Iodobenzonitrile to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: Use only outdoors or in a well-ventilated area, such as a certified chemical fume

hood.[2][4]

Eye Wash Stations: Ensure eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling this

compound:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4][5]

Skin Protection:

Wear protective gloves (e.g., nitrile rubber).

Wear a lab coat or other protective clothing to prevent skin contact.[4][5]

Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved respirator with an appropriate filter (e.g., N95 dust mask).[5]

Safe Handling Practices
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][4]

Wash hands and any exposed skin thoroughly after handling.[2][4]

Do not eat, drink, or smoke when using this product.[2][4]

Avoid contact with skin and eyes.[2]

Keep away from heat, sparks, open flames, and hot surfaces.[7]

Take precautionary measures against static discharge.[7]

Storage and Disposal
Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage
Store in a well-ventilated place.[2][4]

Keep the container tightly closed.[2][4]
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Store locked up.[4][6]

Store under an inert gas and protect from direct sunlight, as the material may be air and light

sensitive.[2][4]

Recommended storage is in a dry, cool place, often refrigerated (0-10°C).[2][4]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[7]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][4]

First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Protocol

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor. Rinse mouth. Do NOT

induce vomiting.[4][7]

Skin Contact

IF ON SKIN: Take off immediately all

contaminated clothing. Wash with plenty of soap

and water. Call a POISON CENTER or doctor if

you feel unwell.[2][4]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[2][4]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Call a POISON

CENTER or doctor.[2][4]
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Fire and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][6]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon oxides, nitrogen oxides (NOx), and hydrogen iodide.[2]

[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Remove all

sources of ignition.[7]

Containment and Cleanup: Avoid generating dust. Sweep up the spilled solid material and

place it in a suitable, closed container for disposal. Do not flush into surface water or the

sanitary sewer system.[7]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for handling 3-Iodobenzonitrile, from

initial assessment to final disposal.
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Workflow for Safe Handling of 3-Iodobenzonitrile

Risk Assessment
(Review SDS)

Implement Engineering Controls
(Fume Hood, Eyewash Station)

Prerequisite

Emergency Preparedness
(Know Spill & Exposure Procedures)

Always be Prepared

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Prerequisite

Chemical Handling
(Weighing, Reaction Setup)

Proceed with Task

Post-Handling Procedures
(Decontaminate Surfaces, Wash Hands)

Upon Completion

Proper Storage
(Cool, Dry, Inert Atmosphere, Locked)

Store Unused Chemical

Waste Disposal
(Segregate, Label, Dispose via Approved Vendor)

Dispose of Contaminated Materials

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Iodobenzonitrile.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS). Always refer to the specific SDS provided by the manufacturer for

the most accurate and up-to-date information before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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